Cas no 851524-99-7 (3,5-dimethyl-1H-pyrazol-4-ylboronic acid)

• Product Name: 3,5-dimethyl-1H-pyrazol-4-ylboronic acid
• CAS No: 851524-99-7
• MF: C₅H₉BN₂O₂
• MW: 139.948160886765
• MDL: MFCD13250161
• CID: 2122794
• PubChem ID: 21988885
• Update Time: 2025-06-12

3,5-dimethyl-1H-pyrazol-4-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1H-pyrazol-4-ylboronic acid
• 3,5-Dimethylpyrazole-4-boronic acid
• YABZNRCHCVTPDV-UHFFFAOYSA-N
• Boronic acid, (3,5-dimethyl-1H-pyrazol-4-yl)-
• (3,5-dimethyl-1H-pyrazol-4-yl)boronic acid
• 3,5-Dimethyl-1H-pyrazol-4-ylboronic acid, 95%
• 3,5-Dimethyl-1H-pyrazol-4-ylboronicacid
• DB-304237
• D76707
• 3,5-Dimethylpyrazole-4-boronic acid, pinacolester
• B-(3,5-Dimethyl-1H-pyrazol-4-yl)boronic acid
• SB39028
• 851524-99-7
• EN300-208834
• CS-0107208
• AKOS015995430
• DTXSID801257567
• SCHEMBL1133235
• MFCD13250161
• 3,5-dimethyl-1H-pyrazol-4-boronic acid
• 3,5-dimethyl-1H-pyrazol-4-yl-boronic acid

• MDL： MFCD13250161
• Inchi： 1S/C5H9BN2O2/c1-3-5(6(9)10)4(2)8-7-3/h9-10H,1-2H3,(H,7,8)
• InChI Key： YABZNRCHCVTPDV-UHFFFAOYSA-N
• SMILES： OB(C1C(C)=NNC=1C)O

Computed Properties

• Exact Mass: 140.0757077Da
• Monoisotopic Mass: 140.0757077Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on 3,5-dimethyl-1H-pyrazol-4-ylboronic acid

3,5-Dimethyl-1H-pyrazol-4-ylboronic Acid (CAS No. 851524-99-7): An Overview of Its Synthesis, Applications, and Recent Research

3,5-Dimethyl-1H-pyrazol-4-ylboronic acid (CAS No. 851524-99-7) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique structural features, which include a pyrazole ring and two methyl groups, making it an attractive building block for various chemical reactions.

The synthesis of 3,5-dimethyl-1H-pyrazol-4-ylboronic acid typically involves the reaction of 3,5-dimethylpyrazole with a boron source such as diborane or bis(pinacolato)diboron. The resulting compound is a valuable intermediate in the preparation of more complex molecules, particularly in the context of Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in the synthesis of biologically active compounds, including pharmaceuticals and agrochemicals.

In recent years, 3,5-dimethyl-1H-pyrazol-4-ylboronic acid has been extensively studied for its potential applications in medicinal chemistry. One notable area of research is its use as a scaffold for the development of new drugs. The pyrazole ring is known to exhibit a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. By incorporating this boronic acid derivative into drug candidates, researchers can fine-tune the pharmacological properties of the resulting compounds.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3,5-dimethyl-1H-pyrazol-4-ylboronic acid in the synthesis of a novel class of inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that these inhibitors exhibited high potency and selectivity against their target enzymes, making them promising candidates for further development as therapeutic agents.

Beyond medicinal chemistry, 3,5-dimethyl-1H-pyrazol-4-ylboronic acid has also found applications in materials science. Its unique electronic properties make it suitable for use in the preparation of functional materials such as polymers and coordination complexes. For example, a recent study published in Advanced Materials reported the synthesis of a novel polymer containing 3,5-dimethyl-1H-pyrazol-4-ylboronic acid units. The resulting material exhibited excellent thermal stability and optical properties, making it a promising candidate for use in electronic devices and sensors.

The versatility of 3,5-dimethyl-1H-pyrazol-4-ylboronic acid extends to its use in catalysis. Boronic acids are known to be effective catalysts or ligands in various transition-metal-catalyzed reactions. In particular, they can enhance the efficiency and selectivity of these reactions by stabilizing transition states or facilitating substrate binding. A study published in Chemical Communications demonstrated that 3,5-dimethyl-1H-pyrazol-4-ylboronic acid-based catalysts were highly effective in promoting C-H activation reactions, leading to the formation of complex organic molecules with high yields and stereoselectivity.

In addition to its synthetic and catalytic applications, 3,5-dimethyl-1H-pyrazol-4-ylboronic acid has been explored for its potential use in bioconjugation reactions. These reactions involve the selective attachment of functional groups to biomolecules such as proteins and nucleic acids. The boronic acid moiety can form reversible covalent bonds with diols or other functional groups on biomolecules, making it an attractive tool for bioconjugation studies. A recent study published in Bioconjugate Chemistry reported the successful use of 3,5-dimethyl-1H-pyrazol-4-ylboronic acid-based reagents for labeling proteins with high efficiency and specificity.

The growing interest in 3,5-dimethyl-1H-pyrazol-4-ylboronic acid is driven by its unique combination of structural features and reactivity profiles. Its ability to participate in a wide range of chemical transformations makes it an invaluable tool for researchers working at the interface of organic synthesis, medicinal chemistry, materials science, and bioconjugation chemistry.

In conclusion, 3,5-dimethyl-1H-pyrazol-4-ylboronic acid (CAS No. 851524-99-7) is a highly versatile compound with a broad range of applications across multiple scientific disciplines. Its continued exploration and development are likely to lead to new discoveries and innovations in the coming years.